Cas no 1807518-62-2 (Acrylate-peg3-t-butyl ester)

• Product Name: Acrylate-peg3-t-butyl ester
• CAS No: 1807518-62-2
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 4618677
• PubChem ID: 77078222
• Update Time: 2025-06-08

Acrylate-peg3-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• F71895
• BS-44709
• Acrylate-PEG3-t-butyl ester
• BP-22141
• tert-butyl 3-[2-(2-prop-2-enoyloxyethoxy)ethoxy]propanoate
• MFCD28015773
• Acrylate-PEG3-t-butylester
• 1807518-62-2
• 2-{2-[3-(TERT-BUTOXY)-3-OXOPROPOXY]ETHOXY}ETHYL PROP-2-ENOATE
• 2-(2-(3-(tert-Butoxy)-3-oxopropoxy)ethoxy)ethyl acrylate
• Acrylate-peg3-t-butyl ester

• Inchi： 1S/C14H24O6/c1-5-12(15)19-11-10-18-9-8-17-7-6-13(16)20-14(2,3)4/h5H,1,6-11H2,2-4H3
• InChI Key： NUVPBBXBXYFQLE-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOC(C=C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15728848g/mol
• Monoisotopic Mass: 288.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Acrylate-peg3-t-butyl ester

Comprehensive Overview of Acrylate-PEG3-t-butyl ester (CAS No. 1807518-62-2): Properties, Applications, and Innovations

Acrylate-PEG3-t-butyl ester (CAS No. 1807518-62-2) is a specialized PEGylated acrylate derivative widely utilized in pharmaceutical research, bioconjugation, and material science. This compound features a unique molecular structure combining an acrylate group, a triethylene glycol (PEG3) spacer, and a t-butyl ester terminal, offering exceptional solubility, stability, and reactivity. Its versatility makes it a critical building block for drug delivery systems, hydrogels, and surface modifications.

The growing demand for PEG-based linkers in ADC (Antibody-Drug Conjugate) development has spotlighted compounds like Acrylate-PEG3-t-butyl ester. Researchers frequently search for "PEG3 acrylate solubility" or "t-butyl ester deprotection conditions," reflecting its role in controlled-release formulations. The PEG3 spacer enhances biocompatibility, while the acrylate moiety enables UV-curable applications—addressing trends in 3D bioprinting and sustainable polymers.

From a synthetic perspective, CAS 1807518-62-2 is prized for its orthogonal reactivity. The t-butyl ester group can be cleaved under mild acidic conditions, enabling sequential functionalization—a feature highlighted in queries like "Acrylate-PEG3-t-butyl ester hydrolysis." This aligns with the rise of "click chemistry" and modular synthesis in biomaterials engineering.

Innovations in cancer therapeutics further drive interest in this compound. Its ability to conjugate with targeting ligands via the acrylate group supports tumor-specific drug delivery, a hot topic in "nanomedicine optimization" searches. Additionally, its low cytotoxicity and high water solubility make it ideal for in vivo applications, as noted in recent publications on theranostic nanoparticles.

Environmental considerations also play a role. The shift toward "green chemistry" has spurred studies on PEG-based alternatives to traditional solvents. Acrylate-PEG3-t-butyl ester’s biodegradability and minimal ecological impact respond to queries like "eco-friendly crosslinkers," particularly in cosmetic formulations and medical adhesives.

In summary, Acrylate-PEG3-t-butyl ester (CAS No. 1807518-62-2) bridges multiple disciplines, from drug development to advanced materials. Its adaptability to trending topics—such as precision medicine, biodegradable polymers, and nanotechnology—ensures its relevance in both academic and industrial settings. Future research may explore its potential in AI-driven molecular design or biohybrid systems, further expanding its applications.